Cas no 233744-25-7 ((2,5-Dichloro-1,4-phenylene)bis(phenylmethanone))

• Product Name: (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone)
• CAS No: 233744-25-7
• MF: C₂₀H₁₂Cl₂O₂
• MW: 355.21408367157
• MDL: MFCD00613566
• CID: 2093592
• PubChem ID: 3101532
• Update Time: 2025-07-15

(2,5-Dichloro-1,4-phenylene)bis(phenylmethanone) Chemical and Physical Properties

Names and Identifiers

• (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone)
• 233744-25-7
• SCHEMBL13645117
• AKOS000746695
• Oprea1_448904
• Oprea1_371750

• MDL： MFCD00613566
• Inchi： 1S/C20H12Cl2O2/c21-17-12-16(20(24)14-9-5-2-6-10-14)18(22)11-15(17)19(23)13-7-3-1-4-8-13/h1-12H
• InChI Key： GCOKWFSUHBLOBH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C2C=CC=CC=2)=O)C(=CC=1C(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 354.0214350Da
• Monoisotopic Mass: 354.0214350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone)

Introduction to (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone) and Its Applications in Modern Chemical Biology

The compound with the CAS number 233744-25-7, known chemically as (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone), represents a significant advancement in the field of chemical biology. This molecule, characterized by its unique structural and electronic properties, has garnered considerable attention for its potential applications in pharmaceutical research, material science, and catalysis. The presence of two chloro substituents and a phenylmethanone backbone imparts distinct reactivity and functionality, making it a versatile building block for various synthetic transformations.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in medicinal chemistry. The structure of (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone) aligns well with this trend, offering a scaffold that can be modified to yield derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer. The dichlorophenylene moiety enhances binding affinity to protein targets by facilitating hydrophobic interactions and π-stacking interactions, which are pivotal in drug-receptor binding.

The compound's reactivity also makes it an attractive candidate for cross-coupling reactions, a fundamental technique in organic synthesis. Recent advancements in palladium-catalyzed reactions have enabled the efficient formation of carbon-carbon bonds, allowing for the creation of more complex molecular architectures. This capability is particularly valuable in the development of small-molecule drugs, where precise control over molecular structure is essential for optimizing pharmacokinetic properties.

One of the most compelling aspects of (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone) is its role as an intermediate in the synthesis of advanced materials. Its aromatic system and electron-withdrawing chloro groups make it an excellent precursor for conductive polymers and organic semiconductors. These materials are increasingly relevant in the field of electronics due to their potential use in flexible displays and solar cells. The ability to fine-tune electronic properties through structural modifications offers a pathway to developing next-generation technological innovations.

The compound's versatility extends to its applications in photodynamic therapy (PDT), a burgeoning field in oncology. PDT involves the use of photosensitizers that generate reactive oxygen species upon exposure to light, leading to targeted cell destruction. Derivatives of (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone) have shown promise as photosensitizing agents due to their ability to absorb light at specific wavelengths and produce singlet oxygen efficiently. This property is crucial for maximizing therapeutic efficacy while minimizing side effects.

In conclusion, the multifaceted applications of (2,5-Dichloro-1,4-phenylene)bis(phenylmethanone) underscore its importance as a chemical entity with broad utility across multiple disciplines. Its role in drug discovery, material science, and photodynamic therapy highlights its potential to drive innovation and address critical challenges in modern science. As research continues to uncover new ways to harness its properties, this compound is poised to remain at the forefront of chemical biology research.